N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide;hydrochloride
• InChI: InChI=1S/C26H27N3O3S.ClH/c1-28(2)17-10-18-29(26-27-24-22(31-3)15-9-16-23(24)33-26)25(30)20-13-7-8-14-21(20)32-19-11-5-4-6-12-19;/h4-9,11-16H,10,17-18H2,1-3H3;1H
• InChI Key: DPKWZOFCNFYDMW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)OC)C(=O)C3=CC=CC=C3OC4=CC=CC=C4.Cl
• Molecular Formula: C26H28ClN3O3S
• Molecular Weight: 498.0 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C26H28ClN3O3S and its molecular weight is 498.04. The purity is usually 95%.
BenchChem offers high-quality N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(dimethylamino)propyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis and Intermolecular Interactions

One study focused on the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide, exploring its preparation, characterization, and the influence of intermolecular interactions on molecular geometry through X-ray diffraction and DFT calculations. This work contributes to understanding the structural aspects and potential applications in material science or drug design by elucidating how crystal packing and dimerization affect molecular geometry, especially dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).

Anticonvulsant Agents and Benzodiazepine Receptor Agonists

Another area of application involves the design, synthesis, and pharmacological evaluation of derivatives as anticonvulsant agents, focusing on their interaction with benzodiazepine receptors. Compounds like 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives were investigated for their anticonvulsant activity, highlighting the role of the 4-thiazolidinone ring as an anticonvulsant pharmacophore. This research indicates the therapeutic potential of these compounds in treating seizure disorders without impairing learning and memory (Faizi et al., 2017).

Corrosion Inhibition

Compounds containing benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effect against steel in acidic solutions. Their ability to offer extra stability and higher inhibition efficiencies indicates the potential use of these derivatives in protecting metal surfaces in industrial applications (Hu et al., 2016).

Synthesis of Structurally Diverse Libraries

Research into the generation of a structurally diverse library of compounds from starting materials such as 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride showcases the chemical versatility and potential applications of these compounds in creating novel therapeutic agents or materials with unique properties (Roman, 2013).